Cas no 24188-74-7 (7-Chloroisoquinolin-1-ol)

• Product Name: 7-Chloroisoquinolin-1-ol
• CAS No: 24188-74-7
• MF: C₉H₆ClNO
• MW: 179.603041172028
• MDL: MFCD07700288
• CID: 239092
• PubChem ID: 10012505
• Update Time: 2025-11-02

7-Chloroisoquinolin-1-ol Chemical and Physical Properties

Names and Identifiers

• 7-Chloroisoquinolin-1-ol
• 1(2H)-Isoquinolinone, 7-chloro-
• 7-CHLORO-1-HYDROXYISOQUINOLINE
• 7-chloro-2H-isoquinolin-1-one
• 7-chloroisoquinolin-1(2H)-one
• 7-chloranyl-2H-isoquinolin-1-one
• 7-Chlorisocarbostyril
• 7-chloro-1-isoquinolinone
• 7-CHLORO-1(2H)-ISOQUINOLINONE
• 7-Chloroisoquinoline-1(2H)-one
• 1(2H)-isoquinolinone,7-chloro-
• YWUCOQGBXQHOJM-UHFFFAOYSA-N
• AB42150
• VQ10336
• RP24087
• 7-chloro
• AKOS006291618
• AC-28291
• SY024480
• AM20050989
• CS-W003415
• 24188-74-7
• EN300-112564
• SCHEMBL1536457
• Z1198177333
• FT-0638402
• DS-11028
• AKOS017405280
• F8885-1694
• MFCD07700288
• DTXSID50434098
• 7-chloro-1,2-dihydroisoquinolin-1-one
• ZAA18874
• A817137
• J-519218
• MFCD08436984
• DB-046368

• MDL： MFCD07700288
• Inchi： 1S/C9H6ClNO/c10-7-2-1-6-3-4-11-9(12)8(6)5-7/h1-5H,(H,11,12)
• InChI Key： YWUCOQGBXQHOJM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=CNC(C=2C=1)=O

Computed Properties

• Exact Mass: 179.01400
• Monoisotopic Mass: 179.013792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 2

Experimental Properties

• Density: 1.339±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 245-247 ºC (methanol )
• Boiling Point: 414.876°C at 760 mmHg
• Flash Point: 204.71°C
• Refractive Index: 1.609
• Solubility: Almost insoluble (0.09 g/l) (25 º C),
• PSA: 33.12000
• LogP: 2.59380

7-Chloroisoquinolin-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 7-Chloroisoquinolin-1-ol

7-Chloroisoquinolin-1-ol (CAS 24188-74-7): A Versatile Heterocyclic Compound with Promising Applications

7-Chloroisoquinolin-1-ol (CAS 24188-74-7) is an important heterocyclic compound that has garnered significant attention in pharmaceutical research and material science. This chlorinated isoquinoline derivative exhibits unique chemical properties that make it valuable for various applications, particularly in drug discovery and development.

The molecular structure of 7-Chloroisoquinolin-1-ol features a fused benzene and pyridine ring system with a hydroxyl group at position 1 and a chlorine atom at position 7. This specific substitution pattern contributes to its distinctive reactivity profile and biological activity. Researchers have found that isoquinoline derivatives like this compound often demonstrate interesting pharmacological properties, including potential antimicrobial and anti-inflammatory effects.

In recent years, the scientific community has shown growing interest in 7-Chloroisoquinolin-1-ol synthesis and its potential applications. This aligns with current trends in medicinal chemistry where researchers are actively exploring novel heterocyclic compounds for therapeutic purposes. The compound's structural features make it a promising scaffold for developing new drug candidates targeting various diseases.

One of the most frequently searched questions about this compound is "What are the uses of 7-Chloroisoquinolin-1-ol?" In pharmaceutical research, this compound serves as a valuable intermediate in the synthesis of more complex molecules. Its structural motif appears in several biologically active compounds, and medicinal chemists often utilize it as a building block for drug discovery projects.

The physical properties of 7-Chloroisoquinolin-1-ol include moderate solubility in common organic solvents and characteristic spectral properties that facilitate its identification and characterization. Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to verify the purity and structure of this compound in research settings.

From a synthetic chemistry perspective, 7-Chloroisoquinolin-1-ol preparation methods have been refined to improve yields and purity. Modern synthetic approaches often involve multi-step sequences starting from readily available precursors, with careful control of reaction conditions to ensure optimal results. These advancements have made the compound more accessible for research purposes.

In material science applications, the 7-Chloroisoquinolin-1-ol structure has shown potential for creating novel functional materials. Its ability to coordinate with metal ions and participate in various chemical transformations makes it interesting for developing advanced materials with specific electronic or optical properties.

Safety considerations for handling 7-Chloroisoquinolin-1-ol (CAS 24188-74-7) follow standard laboratory protocols for chemical substances. While not classified as highly hazardous, proper personal protective equipment and good laboratory practices are recommended when working with this compound. Researchers often search for "7-Chloroisoquinolin-1-ol safety data" to ensure compliance with laboratory safety standards.

The commercial availability of 7-Chloroisoquinolin-1-ol has improved in recent years, with several specialty chemical suppliers offering this compound in various quantities and purity grades. This increased accessibility has facilitated more extensive research into its potential applications across different scientific disciplines.

Future research directions for 7-Chloroisoquinolin-1-ol derivatives may explore their potential in emerging therapeutic areas or advanced material applications. The compound's versatility and the growing understanding of its chemical behavior suggest it will continue to be an important subject of investigation in chemical and pharmaceutical research.

For researchers interested in 7-Chloroisoquinolin-1-ol price and procurement options, it's advisable to consult with specialized chemical suppliers who can provide current market information and technical specifications. The compound's availability in different purity grades allows researchers to select the most appropriate quality for their specific applications.

In conclusion, 7-Chloroisoquinolin-1-ol represents an important chemical entity with diverse potential applications. Its unique structural features and chemical properties continue to make it a valuable compound in pharmaceutical research and material science. As scientific understanding of this isoquinoline derivative grows, new applications and derivatives are likely to emerge, further expanding its utility in various research fields.